Cas no 1357095-16-9 (3-Bromo-4-(methoxymethyl)pyridine)

• Product Name: 3-Bromo-4-(methoxymethyl)pyridine
• CAS No: 1357095-16-9
• MF: C₇H₈BrNO
• MW: 202.0485
• CID: 4741287
• Update Time: 2026-02-25

3-Bromo-4-(methoxymethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(methoxymethyl)pyridine
• 3-bromo-4-methoxymethyl-pyridine
• Pyridine, 3-bromo-4-(methoxymethyl)-
• 3-Bromo-4-(methoxymethyl)pyridine

• Inchi： 1S/C7H8BrNO/c1-10-5-6-2-3-9-4-7(6)8/h2-4H,5H2,1H3
• InChI Key： UOVSBUZSLUAARS-UHFFFAOYSA-N
• SMILES： BrC1C([H])=NC([H])=C([H])C=1C([H])([H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• Molecular Weight: 202.05g/mol
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromo-4-(methoxymethyl)pyridine

3-Bromo-4-(methoxymethyl)pyridine: A Comprehensive Overview

3-Bromo-4-(methoxymethyl)pyridine (CAS No: 1357095-16-9) is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound, also referred to as 4-(methoxymethyl)-3-bromopyridine, belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The molecule consists of a pyridine ring substituted with a bromine atom at the 3-position and a methoxymethyl group at the 4-position, making it a versatile building block for further chemical modifications.

The synthesis of 3-bromo-4-(methoxymethyl)pyridine involves a series of well-established organic reactions, including nucleophilic substitution, alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impacts. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the methoxymethyl group on the pyridine ring, achieving higher yields and better purity levels.

One of the most promising applications of 3-bromo-4-(methoxymethyl)pyridine lies in its use as an intermediate in drug discovery programs. The bromine substituent at the 3-position serves as an excellent leaving group, enabling further functionalization through nucleophilic aromatic substitution reactions. This property has been exploited in the development of novel bioactive compounds targeting various therapeutic areas, such as oncology and infectious diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation and viral replication.

In addition to its role in medicinal chemistry, 3-bromo-4-(methoxymethyl)pyridine has found applications in materials science, particularly in the synthesis of advanced polymers and coordination complexes. The pyridine ring's ability to coordinate with metal ions makes it an ideal component for constructing metal-organic frameworks (MOFs) with tailored properties for gas storage and catalysis. Researchers have reported the successful incorporation of this compound into MOF structures, resulting in materials with enhanced stability and selectivity for specific gas molecules.

Recent research has also highlighted the potential of 3-bromo-4-(methoxymethyl)pyridine as a precursor for synthesizing fluorescent sensors. By introducing appropriate functional groups onto the pyridine ring, scientists have developed sensors capable of detecting trace amounts of metal ions or organic analytes in complex matrices. These sensors exhibit high sensitivity and selectivity, making them valuable tools for environmental monitoring and clinical diagnostics.

The electronic properties of 3-bromo-4-(methoxymethyl)pyridine have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have provided insights into the compound's frontier molecular orbitals and its reactivity towards various nucleophiles and electrophiles. Such computational analyses are crucial for designing new synthetic routes and predicting the behavior of this compound in different chemical environments.

In conclusion, 3-bromo-4-(methoxymethyl)pyridine (CAS No: 1357095-16-9) is a multifaceted compound with diverse applications across organic chemistry, medicinal chemistry, materials science, and sensor technology. Its unique structure and reactivity continue to inspire innovative research directions, driven by advancements in synthetic methodologies and computational modeling techniques. As new applications emerge, this compound is poised to play an increasingly important role in advancing scientific discoveries and technological innovations.